N-[3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]-4-(4-methylpiperidin-1-yl)sulfonylbenzamide

• IUPAC Name: N-[3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]-4-(4-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C24H29N3O4S2/c1-3-31-17-16-27-21-6-4-5-7-22(21)32-24(27)25-23(28)19-8-10-20(11-9-19)33(29,30)26-14-12-18(2)13-15-26/h4-11,18H,3,12-17H2,1-2H3
• InChI Key: AHHQCSBJXVKVTL-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=CC=CC=C2SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCC(CC4)C
• Molecular Formula: C24H29N3O4S2
• Molecular Weight: 487.6 g/mol

Description

“N-[3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]-4-(4-methylpiperidin-1-yl)sulfonylbenzamide” is a chemical compound. It appears to contain a benzothiazole moiety, which is a bicyclic system consisting of a benzene ring fused to a thiazole ring. Benzothiazole derivatives are known to exhibit a wide range of biological activities and are used in various fields of medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzothiazole core, with various substituents attached. These include an ethoxyethyl group at the 3-position of the benzothiazole, and a 4-methylpiperidinylsulfonylbenzamide group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of its substituents. For example, the presence of the ethoxyethyl and sulfonylbenzamide groups might increase its solubility in polar solvents.

Scientific Research Applications

Pharmacological Applications

Benzothiazole derivatives have been identified as having a wide range of pharmacological activities. For instance, they show promise as antimicrobial, analgesic, anti-inflammatory, antidiabetic agents, and particularly as antitumor agents (Kamal et al., 2015; Bhat & Belagali, 2020). The structural simplicity of benzothiazoles allows for the development of chemical libraries that could aid in discovering new chemical entities with potential market applications.

Biochemical Research and Drug Design

Benzothiazole derivatives are utilized in biochemical research for their capability to interact with DNA and proteins, offering a foundation for rational drug design. Specifically, minor groove binders like Hoechst 33258, a well-known benzothiazole derivative, are used for chromosome and nuclear staining, pointing to the potential for "N-[3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]-4-(4-methylpiperidin-1-yl)sulfonylbenzamide" in similar applications (Issar & Kakkar, 2013).

Environmental Applications

The review on contamination and removal of sulfamethoxazole highlights the persistent nature of certain pharmaceutical compounds in the environment and suggests methods for their removal. Given the structural similarities, research into benzothiazole derivatives could extend into environmental science, focusing on the degradation and removal of such compounds from water sources (Prasannamedha & Kumar, 2020).

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activities. This could include in vitro and in vivo studies to determine its mechanism of action and potential therapeutic applications.